2-{7-methyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(oxolan-2-yl)methyl]acetamide

• IUPAC Name: 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H19N3O3S/c1-9-5-13(19)17-10(8-21-14(17)16-9)6-12(18)15-7-11-3-2-4-20-11/h5,10-11H,2-4,6-8H2,1H3,(H,15,18)
• InChI Key: DKVMIDYWKHBMHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NCC3CCCO3
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

This compound is a heterocyclic compound. It contains a total of 64 bonds, including 42 non-H bonds, 17 multiple bonds, 7 rotatable bonds, 6 double bonds, 11 aromatic bonds, 2 five-membered rings, and 3 six-membered rings.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes in isopropyl alcohol at 20°C under ultrasonic activation lead to the formation of related compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a thiazolo[3,2-a]pyrimidin ring, which is a seven-membered ring containing nitrogen and sulfur atoms.

Scientific Research Applications

Antiviral Applications

F2495-0246 has demonstrated antiviral activity in several studies. For instance:

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Antitumor Potential

F2495-0246 falls within the category of potential antitumor drugs. .

Acetylcholinesterase Inhibition for Alzheimer’s Disease

Researchers have explored F2495-0246 as a contemporary acetylcholinesterase inhibitor. .

Methodological Implications

F2495-0246’s synthesis and characterization contribute to advancements in research methods and techniques. .

Ethical Considerations

As with any compound used in research, ethical implications arise. .

Future Directions

The future directions for this compound could involve further exploration of its chemical and biological properties. Similar compounds have been studied for their potential therapeutic applications.